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An In-depth Technical Guide to the Physical and Chemical Properties of 2-n-Pentylfuran

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-n-Pentylfuran, also known as 2-amylfuran, is a heterocyclic organic compound belonging to
the furan family.[1][2][3] It is characterized by a furan ring substituted with a pentyl group at the
second position.[1][4] This compound is a naturally occurring volatile organic compound found
in a variety of heat-processed foods and beverages, and it is also produced by microorganisms
such as Aspergillus fumigatus.[1][4][5] It is recognized for its characteristic fruity, green, and
earthy aroma and is utilized as a flavoring agent in the food industry and a fragrance ingredient
in cosmetics.[1][2][6][7][8] Recent research has also highlighted its potential biological
activities, including insect repellent properties and its role as a potential biomarker for fungal
infections.[1][4][5][9] This guide provides a comprehensive overview of the physical and
chemical properties of 2-n-pentylfuran, along with relevant experimental protocols and
conceptual diagrams to support research and development activities.

Physical and Chemical Properties

The physical and chemical properties of 2-n-pentylfuran are summarized in the tables below,
providing a consolidated reference for laboratory and developmental work.

General and Physical Properties
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Property Value References

Molecular Formula CoH140 [10][11][12]

Molecular Weight 138.21 g/mol [4]161112]

Appearance Colorless to light yellow liquid [BI[1O][11][13][14][15]
Fruity, green, earthy, beany,

Odor Y USSR SRS eine
vegetable-like

Melting Point -85.2 °C (188 K) [6]
155 °C / 311 °F at 760 mmHg;

Boiling Point 64-66 °C at 23 mmHg; 57-59 (A7 z2a3aenaryais]
°C at 10 mmHg

_ 0.883 g/mL at 20 °C; 0.886

Density [][11][12][216][19]
g/mL at 25 °C

Refractive Index (n20/D) 1.4470 - 1.4510 [4][10][11][16]
2.022 mmHg at 25 °C

Vapor Pressure , [71[11][17]
(estimated)

Vapor Density 4.7 (Air=1) [71[17]

Flash Point 45-46 °C (113-114.8 °F) [7I[11][13][15][17]
Insoluble in water; soluble in
organic solvents such as

B alcohol, chloroform,

Solubility ]
dichloromethane, ethyl
acetate, DMSO, and acetone.
[BI7I[11][14][15]

LogP (o/w) 3.829 (estimated) [71[17]

Spectroscopic Data
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Spectroscopy Details References

3 (ppm): 7.28, 6.26, 5.96, 2.62,
1H NMR (400 MHz, CDCls) 64 153 0.90 [4][20]

0 (ppm): 156.68, 140.64,
13C NMR (22.53 MHz, CDCls) 110.04, 104.56, 31.45, 28.02, [4]
27.81, 22.46, 13.98

Major fragments (m/z): 81

Mass Spectrometry (EI) (100%), 82 (26.3%), 138 [20]
(18.4%)
FTIR Conforms to standard spectra. [10]

Experimental Protocols

Detailed experimental methodologies are crucial for the accurate characterization and
quantification of 2-n-pentylfuran. Below are representative protocols for its analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) for
the Analysis of 2-n-Pentylfuran in Food Matrices

This protocol is a generalized procedure based on methods cited for the analysis of furan and
alkylfurans in food.[21][22]

1. Sample Preparation (Headspace Solid-Phase Microextraction - HS-SPME):

e Homogenize the solid food sample.

» Weigh a known amount of the homogenized sample (e.g., 1-5 g) into a headspace vial.

e Add a known volume of a saturated salt solution (e.g., NaCl) to enhance the release of
volatile compounds.

e Add an internal standard (e.g., a deuterated analog of 2-n-pentylfuran) for quantification.

o Seal the vial tightly with a PTFE/silicone septum.

 Incubate the vial at a controlled temperature (e.g., 60 °C) for a specific time (e.g., 30
minutes) to allow for equilibration of the volatile compounds in the headspace.

o Expose a SPME fiber (e.g., DVB/CAR/PDMS) to the headspace for a defined period (e.g., 20
minutes) to adsorb the analytes.
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. GC-MS Analysis:

Gas Chromatograph:

Injector: Splitless mode, 250 °C.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm x
0.25 pm).

Oven Temperature Program: Start at 40 °C, hold for 2 minutes, ramp to 250 °C at a rate of
10 °C/min, and hold for 5 minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer:

lonization Mode: Electron lonization (El) at 70 eV.

Mass Analyzer: Quadrupole.

Scan Mode: Selected lon Monitoring (SIM) for targeted quantification or full scan for
gualitative analysis.

Transfer Line Temperature: 280 °C.

lon Source Temperature: 230 °C.

. Data Analysis:

Identify 2-n-pentylfuran based on its retention time and the presence of characteristic ions
(m/z 81, 95, 138).

Quantify the concentration of 2-n-pentylfuran by comparing the peak area of the analyte to
that of the internal standard.

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation

1

N

. Sample Preparation:

Dissolve a small amount of purified 2-n-pentylfuran (e.g., 5-10 mg) in a deuterated solvent
(e.g., 0.5 mL of CDCIs).[4]
Transfer the solution to an NMR tube.

. NMR Analysis:

Instrument: A high-field NMR spectrometer (e.g., 400 MHz).
H NMR:
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» Acquire a proton NMR spectrum to observe the chemical shifts, coupling constants, and
integration of the different protons in the molecule.
e 13C NMR:

e Acquire a carbon-13 NMR spectrum to identify the number and chemical environment of the
carbon atoms.

3. Spectral Interpretation:

o Assign the observed peaks to the corresponding atoms in the 2-n-pentylfuran structure
based on their chemical shifts and coupling patterns.

Mandatory Visualizations
Experimental Workflow for GC-MS Analysis

GC-MS Analysis

Click to download full resolution via product page

Caption: Workflow for the analysis of 2-n-pentylfuran using HS-SPME-GC-MS.

Biological Role and Applications of 2-n-Pentylfuran
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Caption: Sources and key biological applications of 2-n-pentylfuran.

Logical Relationships of Key Properties

Structure: High Volatility

Furan Ring + Pentyl Chain
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Caption: Interrelationship of the structural and physical properties of 2-n-pentylfuran.

Stability and Storage

2-n-Pentylfuran is a flammable liquid and should be handled with appropriate safety
precautions.[13][15] It should be stored in a tightly sealed container under an inert gas in a
cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[13][14]

Conclusion

2-n-Pentylfuran is a versatile molecule with significant relevance in the food, fragrance, and
biomedical sectors. Its distinct physical and chemical properties, driven by its furan ring and
pentyl side chain, are fundamental to its applications. This technical guide provides a
consolidated resource for researchers and professionals, summarizing its key characteristics
and outlining standard experimental protocols for its analysis. Further research into its
biological activities and metabolic pathways will continue to expand its potential applications in
drug development and diagnostics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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